Cas no 1803789-35-6 (Ethyl 2,6-difluoro-3-(difluoromethyl)benzoate)

• Product Name: Ethyl 2,6-difluoro-3-(difluoromethyl)benzoate
• CAS No: 1803789-35-6
• MF: C₁₀H₈F₄O₂
• MW: 236.162937164307
• CID: 4959091
• Update Time: 2025-11-07

Ethyl 2,6-difluoro-3-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-difluoro-3-(difluoromethyl)benzoate

• Inchi： 1S/C10H8F4O2/c1-2-16-10(15)7-6(11)4-3-5(8(7)12)9(13)14/h3-4,9H,2H2,1H3
• InChI Key： HRHHQOWMQDAJRT-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OCC)=C(C=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2,6-difluoro-3-(difluoromethyl)benzoate

Ethyl 2,6-Difluoro-3-(Difluoromethyl)Benzoate: A Comprehensive Overview

Ethyl 2,6-difluoro-3-(difluoromethyl)benzoate (CAS No. 1803789-35-6) is a fluorinated aromatic ester with a unique chemical structure that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its benzoate backbone, which is substituted with two fluorine atoms at the 2 and 6 positions and a difluoromethyl group at the 3 position. The presence of multiple fluorine atoms imparts distinct electronic and physical properties to the molecule, making it a valuable compound for both academic research and industrial applications.

The synthesis of Ethyl 2,6-difluoro-3-(difluoromethyl)benzoate typically involves multi-step organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and esterification. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions involved in its synthesis. These developments highlight the importance of continuous innovation in synthetic chemistry to meet the growing demand for fluorinated compounds.

One of the most notable applications of Ethyl 2,6-difluoro-3-(difluoromethyl)benzoate is in the field of pharmaceuticals. Its fluorinated structure contributes to enhanced bioavailability and stability, making it a promising candidate for drug development. Recent studies have demonstrated its potential as a precursor for bioactive molecules targeting various diseases, including cancer and infectious diseases. For example, researchers have reported that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting its utility in developing novel therapeutic agents.

In addition to pharmaceutical applications, Ethyl 2,6-difluoro-3-(difluoromethyl)benzoate finds utility in agrochemicals and material science. Its ability to act as a building block for more complex molecules has been exploited in the synthesis of herbicides and fungicides. Furthermore, its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent research has focused on optimizing its performance in these applications by modifying its substituents and exploring its compatibility with other materials.

The physical properties of Ethyl 2,6-difluoro-3-(difluoromethyl)benzoate are also worth noting. It is a crystalline solid with a melting point of approximately 105°C and a boiling point around 250°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound's stability under thermal and oxidative conditions has been extensively studied, with results indicating moderate stability that can be further enhanced through appropriate functionalization.

From an environmental perspective, the ecological impact of Ethyl 2,6-difluoro-3-(difluoromethyl)benzoate has been a topic of interest due to its fluorinated nature. Fluorinated compounds are known to persist in the environment due to their strong carbon-fluorine bonds. However, recent studies have shown that under certain biotic and abiotic conditions, this compound can undergo degradation pathways involving hydrolysis and microbial action. These findings underscore the importance of responsible use and disposal practices to minimize environmental risks associated with this compound.

In conclusion, Ethyl 2,6-difluoro-3-(difluoromethyl)benzoate (CAS No. 1803789-35-6) is a versatile fluorinated aromatic ester with diverse applications across multiple industries. Its unique chemical structure provides opportunities for innovation in pharmaceuticals, agrochemicals, and materials science while presenting challenges related to environmental sustainability. As research continues to uncover new potential uses for this compound, it remains a focal point for scientists aiming to harness its properties for beneficial purposes.